Cas no 1237084-18-2 (2-Chloro-4-(cyclopropylmethoxy)benzoic Acid)

• Product Name: 2-Chloro-4-(cyclopropylmethoxy)benzoic Acid
• CAS No: 1237084-18-2
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD17256604
• CID: 2083710
• PubChem ID: 62946578
• Update Time: 2025-06-14

2-Chloro-4-(cyclopropylmethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(cyclopropylmethoxy)benzoic Acid
• SY028673
• Benzoic acid, 2-chloro-4-(cyclopropylmethoxy)-
• AKOS012244182
• CS-11710
• DA-26609
• SCHEMBL15969380
• CS-0443195
• A1-12133
• AC1566
• 1237084-18-2
• MFCD17256604
• 2-Chloro-4-(cyclopropylmethoxy)benzoicAcid

• MDL： MFCD17256604
• Inchi： 1S/C11H11ClO3/c12-10-5-8(15-6-7-1-2-7)3-4-9(10)11(13)14/h3-5,7H,1-2,6H2,(H,13,14)
• InChI Key： FASUFPFYKBHCRC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)OCC1CC1

Computed Properties

• Exact Mass: 226.04
• Monoisotopic Mass: 226.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 360.6±22.0 °C at 760 mmHg
• Flash Point: 171.9±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-4-(cyclopropylmethoxy)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-4-(cyclopropylmethoxy)benzoic Acid

Recent Advances in the Study of 2-Chloro-4-(cyclopropylmethoxy)benzoic Acid (CAS: 1237084-18-2)

2-Chloro-4-(cyclopropylmethoxy)benzoic Acid (CAS: 1237084-18-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties and synthetic utility. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 2-Chloro-4-(cyclopropylmethoxy)benzoic Acid, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity of the compound. These efforts have not only improved the scalability of its production but have also enabled the exploration of its derivatives for enhanced biological activity.

In terms of pharmacological applications, 2-Chloro-4-(cyclopropylmethoxy)benzoic Acid has shown promising results as a potential inhibitor of specific enzymatic targets. For instance, recent in vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory drugs, offering a potential alternative to existing therapeutics with fewer side effects.

Furthermore, the compound's unique chemical structure has been explored for its potential in targeting other biological pathways. Preliminary data from cell-based assays indicate that 2-Chloro-4-(cyclopropylmethoxy)benzoic Acid may exhibit activity against certain cancer cell lines, particularly those associated with solid tumors. While the exact mechanism of action remains under investigation, these early results underscore the compound's versatility and its potential as a multi-target agent in oncology research.

In addition to its direct pharmacological effects, 2-Chloro-4-(cyclopropylmethoxy)benzoic Acid has also been investigated for its role in drug delivery systems. Recent studies have explored its incorporation into nanoparticle formulations, aiming to enhance the bioavailability and targeted delivery of therapeutic agents. These advancements highlight the compound's utility not only as an active pharmaceutical ingredient but also as a functional component in advanced drug delivery technologies.

In conclusion, the ongoing research on 2-Chloro-4-(cyclopropylmethoxy)benzoic Acid (CAS: 1237084-18-2) underscores its growing importance in the field of chemical biology and pharmaceutical sciences. Its diverse applications, ranging from anti-inflammatory and anticancer therapies to drug delivery systems, make it a compound of significant interest for future investigations. As researchers continue to unravel its full potential, this molecule is poised to play a pivotal role in the development of next-generation therapeutics.